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Cat. No.: B1266051

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for a,a,a',a'-
tetrabromo-o-xylene (CAS No: 13209-15-9). Due to the limited availability of public domain,
experimentally-derived spectra for this specific compound, this document presents a
combination of known physical properties, detailed synthetic protocols, generalized
experimental methodologies for spectroscopic analysis, and predicted spectroscopic data
based on the compound's structure. This guide is intended to serve as a valuable resource for
researchers and professionals in drug development and other scientific fields who are working
with or synthesizing this and related compounds.

Introduction

a,a,a',a'-Tetrabromo-o-xylene, also known as 1,2-bis(dibromomethyl)benzene, is a
halogenated aromatic compound. Its structure, featuring two dibromomethyl groups on
adjacent positions of a benzene ring, makes it a versatile reagent and building block in organic
synthesis. Accurate spectroscopic characterization is crucial for confirming the identity and
purity of this compound. This guide outlines the expected spectroscopic features and provides
the necessary protocols for its analysis.

Physicochemical Properties
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Property Value Reference
CAS Number 13209-15-9 [1]
Molecular Formula CsHeBra [1]
Molecular Weight 421.75 g/mol [1]
Off-white to grey crystalline
Appearance
powder
Melting Point 114-116 °C [2]
1,2-
IUPAC Name [1]

Bis(dibromomethyl)benzene

Synthesis of a,a,a',a'-Tetrabromo-o-xylene

A common method for the synthesis of a,a,a',a'-tetrabromo-o-xylene is the free-radical

bromination of o-xylene. The following protocol is adapted from established literature

procedures.[3]

Experimental Protocol

Reaction Setup: A three-necked flask is equipped with a mechanical stirrer, a dropping
funnel, and a reflux condenser. The top of the condenser is connected to a gas trap to
neutralize the evolving hydrogen bromide gas. A high-intensity lamp (e.g., a 300-watt
tungsten lamp) is positioned close to the flask to initiate and sustain the radical chain
reaction.

Reagents: o-Xylene is dissolved in a suitable inert solvent, such as carbon tetrachloride
(CCla), and heated to reflux.

Bromination: Elemental bromine (Brz), dried over concentrated sulfuric acid, is added
dropwise to the refluxing solution. The addition rate is carefully controlled to maintain a
steady reaction and avoid an accumulation of unreacted bromine. The reaction mixture is
irradiated with the lamp throughout the addition process.
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e Reaction Monitoring: The reaction is monitored by observing the color of the refluxing
solvent; the disappearance of the bromine color indicates its consumption. The reaction

typically proceeds for several hours.

o Workup: After the reaction is complete, the mixture is cooled to room temperature. The
solution is then washed sequentially with water, a dilute agueous solution of a reducing
agent (like sodium bisulfite) to remove any remaining bromine, and finally with brine.

« Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSOa or
Naz2S0a4), and the solvent is removed under reduced pressure. The crude product is then
purified by recrystallization from a suitable solvent, such as chloroform or ethanol, to yield
the final product as a crystalline solid.

Synthesis Workflow Diagram
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Synthesis of a,0,a',a'-Tetrabromo-o-xylene

Reaction Setup

Assemble 3-necked flask with stirrer, dropping funnel, and reflux condenser with gas trap.
Position high-intensity lamp.

4 N

Bromination Reaction

Charge flask with o-xylene and CCla.
Heat to reflux.

;

Add Br2 dropwise under irradiation.
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General Workflow for Spectroscopic Characterization

Sample Preparation

Grepare samples for each spectroscopic technique (e.g., dissolve in deuterated solvent for NMR))
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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a,a,a',0'-Tetrabromo-o-xylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266051#spectroscopic-data-for-tetrabromo-o-
xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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